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Compound of Interest

Compound Name: N,N-Dimethylicosylamine
CAS No.: 45275-74-9
Cat. No.: B12642598
Get Quote
. J

CAS: 21542-96-1 | Formula: C22H47N Synonyms: N,N-Dimethyleicosylamine;
Arachidyldimethylamine Hazard Class: Corrosive (Skin/Eye), Acute Aquatic Toxicity

Part 1: Executive Safety Summary

To: Research & Operations Personnel From: Senior Application Scientist
N,N-Dimethylicosylamine is a long-chain tertiary amine. While its high molecular weight (C20

chain) renders it a waxy solid with low vapor pressure at room temperature, it retains the
aggressive alkalinity typical of the amine class.

The Critical Risks:

 Silent Corrosion: Unlike volatile lower amines (e.g., triethylamine) which warn you with a
fishy odor, this heavy amine may not smell strongly but causes severe, deep-tissue chemical
burns upon prolonged contact with skin or mucous membranes.

+ Environmental Persistence: This compound is highly toxic to aquatic life. Drain disposal is
strictly prohibited.
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e Thermal Hazard: If you are melting this substance (approx. MP ~35-45°C) for reactions, the
permeation rate through standard nitrile gloves increases exponentially.

Part 2: Risk Assessment & Hierarchy of Controls

Before selecting PPE, you must implement engineering controls. PPE is the last line of
defense, not the first.

Control Level Implementation Strategy

o o Can a less corrosive surfactant intermediate be
Elimination/Substitution o B )
used? (Rarely possible in specific synthesis).

Fume Hood: Mandatory for all heating/melting
Engi ) operations. Powder Hood/Balance Enclosure:
ngineerin
J J Recommended for weighing fine powders to

prevent inhalation.

Designated Area: Mark the workspace as
o _ "Corrosives Area". No Metal Spatulas: Use
Administrative
PTFE or glass tools to prevent metal

leaching/reaction (amines are basic).

Part 3: PPE Selection Matrix

This matrix is designed based on the state of matter and contact duration.

1. Hand Protection (Gloves)

Scientific Rationale: Amine groups can swell natural rubber and degrade thin nitrile over time.
For solid handling, standard nitrile is sufficient. For molten handling, thermal protection and
chemical resistance are required.
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Recommended ] Breakthrough Time
Task . Thickness
Material (Est.)
Weighing (Solid) Nitrile (Disposable) 4-5 mil >480 min (Solid state)
) ) Nitrile (Double ) ~60-120 min (Solvent
Synthesis (Solution) 8 mil (total)
Gloved) dependent)
) Laminate (Silver ) >480 min (Chemical &
Spill Cleanup / Molten Multi-layer

Shield)

Thermal)

Critical Note: If N,N-Dimethylicosylamine is dissolved in Dichloromethane (DCM), nitrile

provides zero protection. You must use PVA (Polyvinyl alcohol) or Silver Shield laminate gloves.

2 Fye & Rndy mepr‘tinn[l][Z]

Component

Specification

Rationale

Eye Protection

Chemical Splash Goggles
(Indirect Vent)

Safety glasses are insufficient.
Dust or molten splashes can
cause irreversible corneal

opacity (Eye Dam. 1).

Face Protection

Face Shield (8-inch minimum)

Mandatory if heating the
substance >50°C or handling

>100g of powder.

Body Lab Coat (Poly-cotton) Standard protection.
Required for transferring hot
Apron Rubber/Neoprene Apron liquids to prevent soak-through

burns.

3. Respiratory Protection
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Hazard State Device Filter Type

P100 / P3 (High-efficiency

Dusty Solid Half-mask or N95 )
particulate)

ABEK-1 (Organic Vapor +

Heated/Vapors Full-face or Half-mask ) )
Ammonia/Amines)

Part 4: Operational Protocol & Visualization
Workflow: Safe Handling & Exposure Response

The following diagram outlines the decision logic for handling and emergency response.
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Task: Handle N,N-Dimethylicosylamine

Heated/Dissolved

Solid (Waxy/Powder) Molten / Solution
PPE: Nitrile Gloves + Goggles + Lab Coat PPE: Double Nitrile/Laminate + Face Shield
Weigh in Balance Enclosure Heat in Water Bath
(Avoid Dust) (Max 60°C) - NO OPEN FLAME

Accidental Exposure?

Skin Contact Eye Contact
Wash with Soap & Water Rinse in Eyewash Station
(15 mins) - Do NOT scrub (15 mins) - Hold Eyelids Open

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page
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Caption: Operational workflow distinguishing between solid and liquid handling requirements,
converging on emergency response protocols.

Part 5: Waste Disposal & Environmental Compliance[3]

Core Directive: N,N-Dimethylicosylamine is Aquatic Acute 1. It functions as a cationic
surfactant that binds to biological membranes (fish gills), causing asphyxiation in aquatic
organisms.

Disposal Protocol:
e Segregation: Do not mix with acidic waste streams (exothermic reaction risk) or oxidizers.
o Container: High-density polyethylene (HDPE) containers.

e Labeling: "Hazardous Waste - Toxic to Aquatic Life - Corrosive Amine."

Solid Waste Double Bag (Clear Plastic)
(Gloves, Paper, Pure Solid) Label: Toxic Solid

Waste Generation Waste Type?

Y

High Temp Incineration
(Professional Disposal)

Liqui_d Wastg - HDP_E Ca(boy
(Mother Liquor, Rinses) L STRICTLY PROHIBITED Label: Basic/Amine Waste

Drain Disposal

Click to download full resolution via product page

Caption: Waste stream segregation emphasizing the prohibition of drain disposal due to
aguatic toxicity.

Part 6: References & Authority[5][6]

e PubChem.N,N-Dimethylicosylamine (Compound Summary). National Center for
Biotechnology Information. [Link]

o ECHA (European Chemicals Agency).Registration Dossier - Amines, C12-14-alkyldimethyl.
[3] (Used as surrogate data for long-chain dimethylamines regarding aquatic toxicity and
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corrosivity). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. files.dep.state.pa.us [files.dep.state.pa.us]

2. fishersci.com [fishersci.com]

3. N,N-Dimethylicosylamine | C22H47N | CID 6452025 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: N,N-Dimethylicosylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12642598/docs#personal-protective-equipment-ppe-
handling-guide-n-n-dimethylicosylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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